Cas no 1896909-78-6 (3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine)

• Product Name: 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine
• CAS No: 1896909-78-6
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 6273466
• PubChem ID: 117118037
• Update Time: 2025-10-18

3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine
• EN300-2007213
• 1896909-78-6
• 3-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine

• Inchi： 1S/C13H15ClF3N/c14-11-4-3-10(12(7-11)13(15,16)17)6-9-2-1-5-18-8-9/h3-4,7,9,18H,1-2,5-6,8H2
• InChI Key： GQZFMDBLJXNFBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CC1CNCCC1

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine

Introduction to 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1896909-78-6)

3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine, identified by its CAS number 1896909-78-6, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a piperidine ring substituted with a 4-chloro-2-(trifluoromethyl)phenylmethyl group, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The structural motif of this compound combines the versatility of the piperidine scaffold with the electronic and steric influences of the chloro and trifluoromethyl substituents. Piperidine derivatives are well-documented for their role in various pharmacological activities, including CNS modulation, anti-inflammatory effects, and antimicrobial properties. The introduction of a 4-chloro-2-(trifluoromethyl)phenylmethyl moiety into the piperidine core introduces additional functionalization possibilities, enhancing its utility in synthetic chemistry and drug design.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for therapeutic applications. The presence of both chloro and trifluoromethyl groups in 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. These substituents not only influence the electronic distribution within the molecule but also play a crucial role in determining its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. The piperidine ring is a common pharmacophore in many approved medications, and modifications to this core structure often lead to enhanced pharmacological profiles. The specific combination of substituents in 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine makes it particularly interesting for medicinal chemists seeking to explore new therapeutic avenues.

Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. When incorporated into a piperidine framework, such as in 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine, it can significantly enhance the compound's pharmacokinetic properties. This has led to increased interest in synthesizing and studying derivatives of this compound for potential therapeutic use.

The chloro substituent also contributes to the unique properties of this molecule. Chlorinated aromatic compounds are known for their broad spectrum of biological activities and are frequently employed in the development of agrochemicals and pharmaceuticals. In the context of 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine, the chloro group can modulate the electronic environment around the piperidine ring, influencing its reactivity and interactions with biological targets.

The synthesis of 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine involves several key steps that highlight its complexity as a chemical entity. The introduction of the 4-chloro-2-(trifluoromethyl)phenylmethyl group requires careful consideration of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, opening up new possibilities for its use in drug development.

In conclusion, 3-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1896909-78-6) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of fluorine-containing compounds continues to grow, compounds like this one are likely to play an increasingly important role in drug discovery and development.